Cas no 1261937-16-9 (4-(3-Carboxy-5-fluorophenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(3-Carboxy-5-fluorophenyl)thiophene-2-carboxylic acid
• CAS No: 1261937-16-9
• MF: C₁₂H₇FO₄S
• MW: 266.244985818863
• CID: 2764656
• PubChem ID: 53226831
• Update Time: 2025-04-21

4-(3-Carboxy-5-fluorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40690449
• 1261937-16-9
• 4-(3-Carboxy-5-fluorophenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H7FO4S/c13-9-2-6(1-7(3-9)11(14)15)8-4-10(12(16)17)18-5-8/h1-5H,(H,14,15)(H,16,17)
• InChI Key： UWIJALYYEKLNAU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 266.005
• Monoisotopic Mass: 266.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 2.7